Cas no 1805701-23-8 (2-Ethyl-3-nitrophenylhydrazine)

• Product Name: 2-Ethyl-3-nitrophenylhydrazine
• CAS No: 1805701-23-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 4934469
• Update Time: 2025-06-09

2-Ethyl-3-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-nitrophenylhydrazine

• Inchi： 1S/C8H11N3O2/c1-2-6-7(10-9)4-3-5-8(6)11(12)13/h3-5,10H,2,9H2,1H3
• InChI Key： VSJBAVMBJHMNRN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1CC)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 1.8
• Topological Polar Surface Area: 83.9

Additional information on 2-Ethyl-3-nitrophenylhydrazine

Research Brief on 2-Ethyl-3-nitrophenylhydrazine (CAS: 1805701-23-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Ethyl-3-nitrophenylhydrazine (CAS: 1805701-23-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The brief is based on a thorough review of recent academic literature, patents, and industry reports, ensuring that the information presented is both current and reliable.

Recent studies have highlighted the unique chemical properties of 2-Ethyl-3-nitrophenylhydrazine, which make it a valuable intermediate in the synthesis of more complex molecules. Its nitro and hydrazine functional groups provide reactive sites that can be leveraged for further chemical modifications, enabling the creation of novel compounds with potential pharmacological activities. Researchers have explored its use in the development of enzyme inhibitors, particularly those targeting key pathways in cancer and infectious diseases. The compound's ability to interact with specific biological targets has been demonstrated in vitro, suggesting its promise as a lead compound for drug discovery.

One of the most notable advancements in the study of 2-Ethyl-3-nitrophenylhydrazine is its application in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the incorporation of this hydrazine derivative into such structures has yielded compounds with enhanced bioactivity and selectivity. For instance, a recent publication in the Journal of Medicinal Chemistry detailed the use of 2-Ethyl-3-nitrophenylhydrazine as a building block for the development of novel kinase inhibitors, which showed promising results in preclinical models of rheumatoid arthritis.

In addition to its role in drug discovery, 2-Ethyl-3-nitrophenylhydrazine has also been investigated for its potential in chemical biology tools. Its reactivity with various biomolecules makes it a candidate for the development of probes that can be used to study biological processes at the molecular level. For example, researchers have utilized this compound to create fluorescent tags for protein labeling, enabling real-time tracking of protein interactions in live cells. Such applications underscore the versatility of 2-Ethyl-3-nitrophenylhydrazine beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the optimization of 2-Ethyl-3-nitrophenylhydrazine-based compounds for clinical use. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and rigorous testing. However, the compound's demonstrated potential in early-stage research provides a strong foundation for future investigations. Ongoing studies are expected to explore its utility in a broader range of therapeutic areas, including neurodegenerative diseases and metabolic disorders.

In conclusion, 2-Ethyl-3-nitrophenylhydrazine (CAS: 1805701-23-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique chemical properties and demonstrated bioactivity make it a valuable tool for the development of novel therapeutics and chemical probes. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs. This brief serves as a snapshot of the current state of knowledge and highlights the exciting potential of 2-Ethyl-3-nitrophenylhydrazine in the field.